Cas no 780738-75-2 (Pyridine, 3-(2,3-dimethylphenyl)-)

• Product Name: Pyridine, 3-(2,3-dimethylphenyl)-
• CAS No: 780738-75-2
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 1790488
• PubChem ID: 46316731
• Update Time: 2025-06-08

Pyridine, 3-(2,3-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2,3-dimethylphenyl)-
• 780738-75-2
• SCHEMBL18378751
• HS-5074
• 3-(2,3-dimethylphenyl)pyridine

• Inchi： 1S/C13H13N/c1-10-5-3-7-13(11(10)2)12-6-4-8-14-9-12/h3-9H,1-2H3
• InChI Key： QIPSOUAPRKVLPW-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 183.104799419g/mol
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on Pyridine, 3-(2,3-dimethylphenyl)-

Recent Advances in the Study of Pyridine, 3-(2,3-dimethylphenyl)- (CAS: 780738-75-2) in Chemical Biology and Pharmaceutical Research

Pyridine, 3-(2,3-dimethylphenyl)- (CAS: 780738-75-2) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies exploring its potential applications in drug discovery, medicinal chemistry, and biochemical research. The presence of both pyridine and dimethylphenyl moieties in its structure suggests interesting electronic and steric properties that may influence its biological activity and chemical reactivity.

Recent literature indicates that 780738-75-2 has been investigated as a potential scaffold for the development of novel therapeutic agents. Several research groups have reported its use as a building block in the synthesis of compounds targeting various biological pathways. Of particular interest is its potential role in modulating enzyme activity, with preliminary studies suggesting interactions with certain kinase and receptor targets that are relevant in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationships of pyridine derivatives including 780738-75-2, demonstrating its utility in creating selective inhibitors of protein kinases. The research team employed computational docking studies followed by synthetic modification of the core structure, achieving significant improvements in both potency and selectivity. These findings highlight the compound's versatility as a starting point for medicinal chemistry optimization campaigns.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 780738-75-2 and its derivatives. A 2024 publication in Organic Process Research & Development described a novel catalytic system that improves the yield and purity of this compound while reducing environmental impact. This methodological improvement is particularly important as it addresses previous challenges in large-scale production of this valuable intermediate.

The pharmacological evaluation of 780738-75-2 derivatives has revealed promising biological activities. Research groups have reported moderate to strong activity against several cancer cell lines, with some analogs showing selective cytotoxicity. Additionally, certain structural modifications have led to compounds with improved pharmacokinetic properties, suggesting potential for further development as drug candidates. These findings were recently presented at the 2024 American Chemical Society National Meeting.

Ongoing research continues to explore the full potential of Pyridine, 3-(2,3-dimethylphenyl)- in pharmaceutical applications. Current investigations include its use in PROTAC (proteolysis targeting chimera) technology, where its structural features may contribute to the development of novel targeted protein degraders. Furthermore, its application in materials science, particularly in the development of organic electronic materials, is an emerging area of interest that bridges chemical biology with materials research.

In conclusion, Pyridine, 3-(2,3-dimethylphenyl)- (CAS: 780738-75-2) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its unique structural characteristics, combined with demonstrated biological activities and improved synthetic accessibility, position it as an important scaffold for future drug discovery efforts. As research continues to uncover new applications and derivatives of this compound, it is expected to play an increasingly significant role in the development of novel therapeutic agents and biochemical tools.